(2R,3R)-2-(2-Benzylpyrazol-3-yl)oxolane-3-carboxylic acid
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Description
(2R,3R)-2-(2-Benzylpyrazol-3-yl)oxolane-3-carboxylic acid is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.304. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Applications
One significant area of application is in the synthesis of mesoporous metal-organic frameworks (MOFs) and their modulation for phase purity and structural integrity. For example, the role of modulators in synthesizing phase-pure NU-1000, a mesoporous MOF, has been explored. Larger and more rigid modulators like biphenyl-4-carboxylic acid have been found to inhibit the growth of more dense materials, leading to phase-pure MOFs with potential applications in gas storage, separation, and catalysis (Webber et al., 2017).
Biochemical and Pharmaceutical Research
In the realm of biochemistry and pharmaceuticals, research on carboxypeptidase A inhibitors like DL-2-Benzyl-3-formylpropanoic acid highlights the therapeutic potential of structurally similar compounds in designing enzyme inhibitors with applications in treating diseases related to enzyme dysregulation (Galardy & Kortylewicz, 1984).
Organic Synthesis and Catalysis
Research on the photocarboxylation of benzylic C–H bonds with CO2 under metal-free conditions to produce 2-arylpropionic acids demonstrates the utility of similar compounds in organic synthesis and catalysis, particularly in environmentally friendly chemical processes (Meng et al., 2019).
Natural Occurrence and Food Science
Benzoic acid and its derivatives, including structurally related compounds, are naturally occurring in plant and animal tissues and widely used as preservatives in food, highlighting their importance in food science and safety (del Olmo et al., 2017).
Properties
IUPAC Name |
(2R,3R)-2-(2-benzylpyrazol-3-yl)oxolane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c18-15(19)12-7-9-20-14(12)13-6-8-16-17(13)10-11-4-2-1-3-5-11/h1-6,8,12,14H,7,9-10H2,(H,18,19)/t12-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTVVJRZSEMUYQK-TZMCWYRMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C1C(=O)O)C2=CC=NN2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CO[C@H]([C@@H]1C(=O)O)C2=CC=NN2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.